2-Amino-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)-2-phenylethanone;hydrochloride

• IUPAC Name: 2-amino-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)-2-phenylethanone;hydrochloride
• InChI: InChI=1S/C16H22N2O3.ClH/c17-14(13-4-2-1-3-5-13)15(19)18-8-11-21-16(12-18)6-9-20-10-7-16;/h1-5,14H,6-12,17H2;1H
• InChI Key: FIFQKZKHHIDJLO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12CN(CCO2)C(=O)C(C3=CC=CC=C3)N.Cl
• Molecular Formula: C16H23ClN2O3
• Molecular Weight: 326.82 g/mol

Description

2-Amino-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)-2-phenylethanone hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a spirocyclic ketone derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-Amino-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)-2-phenylethanone hydrochloride is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that 2-Amino-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)-2-phenylethanone hydrochloride has biochemical and physiological effects. It has been reported to reduce inflammation and pain in animal models. It has also been shown to have anticonvulsant effects and to enhance the effects of antidepressants.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Amino-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)-2-phenylethanone hydrochloride in lab experiments is its potential to be used as a therapeutic agent. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to determine its full potential.

Future Directions

There are several future directions for the study of 2-Amino-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)-2-phenylethanone hydrochloride. One potential direction is to investigate its potential use as an antidepressant and anxiolytic agent. Another direction is to study its effects on neurotransmitter levels and its potential use in the treatment of neurological disorders such as epilepsy. Additionally, further research can be conducted to determine its potential as a therapeutic agent for other diseases such as inflammation and pain.
In conclusion, 2-Amino-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)-2-phenylethanone hydrochloride is a chemical compound that has shown potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. It is important to continue studying this compound to determine its full potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-Amino-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)-2-phenylethanone hydrochloride has been achieved using various methods. One of the commonly used methods involves the reaction of 2-aminoacetophenone with 1,9-dioxa-4-azaspiro[5.5]undecane-4-carbaldehyde in the presence of a base such as potassium carbonate. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt of the compound.

Scientific Research Applications

2-Amino-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)-2-phenylethanone hydrochloride has shown potential applications in scientific research. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. It has also been investigated for its potential use as an antidepressant and anxiolytic agent.